Cas no 105627-83-6 (2-ethyl-1,4-diazepane)

2-Ethyl-1,4-diazepane is a seven-membered heterocyclic compound featuring a diazepane core with an ethyl substituent at the 2-position. This structure imparts versatility in organic synthesis and pharmaceutical applications, serving as a valuable intermediate for the development of bioactive molecules. Its saturated ring system offers conformational flexibility, making it useful in the design of ligands and catalysts. The ethyl group enhances lipophilicity, potentially improving membrane permeability in drug discovery contexts. The compound’s stability under standard conditions ensures reliable handling in laboratory settings. Its utility extends to coordination chemistry, where it can act as a chelating agent for metal complexes. Proper storage under inert conditions is recommended to maintain purity.

2-ethyl-1,4-diazepane structure

Product Name:2-ethyl-1,4-diazepane

CAS No:105627-83-6

MF:C₇H₁₆N₂

MW:128.215341567993

MDL:MFCD19227170

CID:1158385

PubChem ID:20193915

Update Time:2025-10-29

2-ethyl-1,4-diazepane Chemical and Physical Properties

Names and Identifiers

- 1H-1,4-Diazepine, 2-ethylhexahydro-
- 2-ethyl-1,4-diazepane
- starbld0039420
- CS-0244936
- EN300-2969301
- 2-ethylperhydro-1,4-diazepine
- AKOS006378519
- JMMAYWRNZMVHST-UHFFFAOYSA-N
- 105627-83-6
- SCHEMBL2462390
- MDL： MFCD19227170
- Inchi： 1S/C7H16N2/c1-2-7-6-8-4-3-5-9-7/h7-9H,2-6H2,1H3
- InChI Key： JMMAYWRNZMVHST-UHFFFAOYSA-N
- SMILES： N1CCCNCC1CC

Computed Properties

Exact Mass: 128.13148
Monoisotopic Mass: 128.131348519g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 9
Rotatable Bond Count: 1
Complexity: 73.3
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.5
Topological Polar Surface Area: 24.1Å²

Experimental Properties

PSA: 24.06

2-ethyl-1,4-diazepane Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-2969301-0.05g	2-ethyl-1,4-diazepane	105627-83-6	95.0%	0.05g	$197.0	2025-03-19
Enamine	EN300-2969301-0.1g	2-ethyl-1,4-diazepane	105627-83-6	95.0%	0.1g	$293.0	2025-03-19
Enamine	EN300-2969301-0.25g	2-ethyl-1,4-diazepane	105627-83-6	95.0%	0.25g	$418.0	2025-03-19
Enamine	EN300-2969301-0.5g	2-ethyl-1,4-diazepane	105627-83-6	95.0%	0.5g	$656.0	2025-03-19
Enamine	EN300-2969301-1g	2-ethyl-1,4-diazepane	105627-83-6	95%	1g	$842.0	2023-09-06
Enamine	EN300-2969301-2.5g	2-ethyl-1,4-diazepane	105627-83-6	95.0%	2.5g	$1650.0	2025-03-19
Enamine	EN300-2969301-5g	2-ethyl-1,4-diazepane	105627-83-6	95%	5g	$2443.0	2023-09-06
Enamine	EN300-2969301-10g	2-ethyl-1,4-diazepane	105627-83-6	95%	10g	$3622.0	2023-09-06
Enamine	EN300-2969301-1.0g	2-ethyl-1,4-diazepane	105627-83-6	95.0%	1.0g	$842.0	2025-03-19
Enamine	EN300-2969301-5.0g	2-ethyl-1,4-diazepane	105627-83-6	95.0%	5.0g	$2443.0	2025-03-19